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Compound of Interest

Compound Name: BIO5192

Cat. No.: B1667091 Get Quote

Welcome to the technical support center for BIO5192. This resource is designed for

researchers, scientists, and drug development professionals to address common questions

and challenges related to the stability and solubility of BIO5192 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving BIO5192?

A1: BIO5192 is soluble in Dimethyl Sulfoxide (DMSO) up to 100 mM.[1] For most in vitro

applications, creating a high-concentration stock solution in DMSO is the recommended first

step.

Q2: I am observing precipitation when diluting my BIO5192 DMSO stock solution into aqueous

media for my cell-based assay. What can I do?

A2: This is a common issue when diluting DMSO-soluble compounds into aqueous buffers.

Here are several troubleshooting steps:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low (typically ≤ 0.5%) to avoid solvent toxicity.

Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO

stock in your aqueous buffer. This gradual change in solvent polarity can help maintain

solubility.
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Vortexing/Mixing: Ensure thorough mixing immediately after adding the BIO5192 solution to

the aqueous medium.

Sonication: If precipitation persists, brief sonication of the solution can help to redissolve the

compound.[2][3]

Warm the Solution: Gently warming the solution (e.g., to 37°C) may aid in dissolution.[2][3]

Q3: What are the recommended storage conditions for BIO5192?

A3: BIO5192 powder should be stored at -20°C. Stock solutions in DMSO can be stored at

-20°C for up to one month or at -80°C for up to six months.[2][3] To prevent degradation from

repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes.[2][3]

Q4: How should I prepare BIO5192 for in vivo animal studies?

A4: The optimal formulation for in vivo use can depend on the specific experimental

requirements. However, published studies have used the following formulations:

A sterile powder of BIO5192 was reconstituted at 200 μg/mL in a vehicle of 10% ethanol,

36% propylene glycol, and 54% water (pH 7.0) for studies in mice.[4]

Other potential formulations for achieving a clear solution include 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline, or 10% DMSO and 90% corn oil.[2][3]

It is crucial to ensure the sterility of any formulation intended for in vivo administration.

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for BIO5192.

Table 1: Physicochemical and Solubility Data for BIO5192
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Property Value Source

Molecular Weight 817.78 g/mol

Formula C₃₈H₄₆Cl₂N₆O₈S

Purity ≥98%

Solubility in DMSO Up to 100 mM [1]

In Vivo Solubility

≥ 2.5 mg/mL (3.02 mM) in 10%

DMSO, 40% PEG300, 5%

Tween-80, 45% Saline

[2]

In Vivo Solubility
≥ 2.5 mg/mL (3.02 mM) in 10%

DMSO, 90% Corn Oil
[2]

Table 2: Recommended Storage Conditions for BIO5192

Form
Storage
Temperature

Duration Source

Solid Powder -20°C Long-term

Stock Solution in

DMSO
-20°C Up to 1 month [2][3]

Stock Solution in

DMSO
-80°C Up to 6 months [2][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BIO5192 Stock Solution in DMSO

Materials: BIO5192 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure: a. Allow the BIO5192 vial to equilibrate to room temperature before opening to

prevent condensation. b. Weigh the desired amount of BIO5192 powder. c. Add the

appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (based on a

molecular weight of 817.78 g/mol ). d. Vortex thoroughly until the powder is completely

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.tocris.com/products/bio-5192_5051
https://www.medchemexpress.com/bio5192-hydrate.html
https://www.medchemexpress.com/bio5192-hydrate.html
https://www.benchchem.com/product/b1667091?utm_src=pdf-body
https://www.medchemexpress.com/bio5192-hydrate.html
https://www.medchemexpress.com/bio5192.html
https://www.medchemexpress.com/bio5192-hydrate.html
https://www.medchemexpress.com/bio5192.html
https://www.benchchem.com/product/b1667091?utm_src=pdf-body
https://www.benchchem.com/product/b1667091?utm_src=pdf-body
https://www.benchchem.com/product/b1667091?utm_src=pdf-body
https://www.benchchem.com/product/b1667091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dissolved. e. Aliquot the stock solution into single-use tubes to avoid repeated freeze-thaw

cycles. f. Store the aliquots at -20°C for short-term use (≤ 1 month) or -80°C for long-term

storage (≤ 6 months).

Protocol 2: Dilution of BIO5192 for In Vitro Cell-Based Assays

Materials: 10 mM BIO5192 stock solution in DMSO, sterile aqueous buffer or cell culture

medium.

Procedure: a. Thaw a single-use aliquot of the 10 mM BIO5192 stock solution at room

temperature. b. Perform serial dilutions of the stock solution in the desired aqueous buffer or

medium to reach the final working concentration. c. Ensure the final DMSO concentration in

the assay is non-toxic to the cells (typically ≤ 0.5%). d. Mix thoroughly by vortexing or

pipetting immediately after each dilution step. e. If precipitation is observed, refer to the

troubleshooting guide in the FAQs.

Visualizations
BIO5192 Mechanism of Action
BIO5192 is a potent and selective inhibitor of integrin α4β1, also known as Very Late Antigen-4

(VLA-4). It functions by disrupting the interaction between VLA-4 and its ligand, Vascular Cell

Adhesion Molecule-1 (VCAM-1). This interaction is crucial for the adhesion and trafficking of

hematopoietic stem and progenitor cells (HSPCs).
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Caption: BIO5192 inhibits the VLA-4 and VCAM-1 interaction.

Experimental Workflow for Assessing BIO5192 Solubility
This workflow outlines the steps to troubleshoot solubility issues when preparing BIO5192 for

experimental use.
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Caption: Troubleshooting workflow for BIO5192 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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